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Compound of Interest

4-nitro-1H-pyrrole-2-carboxylic
Acid

Cat. No.: B1310894

Compound Name:

SMILES Notation: O=C(O)clcc(ncl)--INVALID-LINK--[O-]

This technical guide provides a comprehensive overview of 4-nitro-1H-pyrrole-2-carboxylic
acid, a heterocyclic compound with potential applications in the fields of agrochemicals and
pharmaceuticals. Due to the limited availability of in-depth experimental data and established
signaling pathways directly pertaining to this specific molecule in publicly accessible literature,
this guide will also draw upon methodologies and data from closely related nitropyrrole
derivatives to illustrate relevant experimental protocols and potential biological activities.

Physicochemical Properties

While detailed experimental data for 4-nitro-1H-pyrrole-2-carboxylic acid is sparse, its basic
properties can be derived from its chemical structure and information available in chemical
databases.
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Property Value

Molecular Formula CsHaN20a4

Molecular Weight 156.10 g/mol

IUPAC Name 4-nitro-1H-pyrrole-2-carboxylic acid
CAS Number 5930-93-8

SMILES 0=C(0O)clcc(ncl)--INVALID-LINK--[O-]

Synthesis and Characterization

A definitive, detailed experimental protocol for the synthesis of 4-nitro-1H-pyrrole-2-
carboxylic acid is not readily available in peer-reviewed literature. However, the synthesis of
nitropyrrole carboxylic acids generally involves the nitration of a pyrrole-2-carboxylic acid
precursor. The following is a generalized, illustrative protocol based on common organic
synthesis techniques for similar compounds.

lllustrative Synthesis Workflow

Pyrrole-2-carboxylate Ester) Nitration
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 4-nitro-1H-pyrrole-2-carboxylic acid.

Experimental Protocol (lllustrative)

1. Nitration of a Pyrrole-2-carboxylate Ester:
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A solution of a suitable pyrrole-2-carboxylate ester in a strong acid, such as concentrated
sulfuric acid, is cooled to 0-5 °C.

A nitrating agent, typically a mixture of nitric acid and sulfuric acid, is added dropwise while
maintaining the low temperature to control the exothermic reaction.

The reaction mixture is stirred for a specified period until the reaction is complete, as
monitored by thin-layer chromatography (TLC).

The mixture is then carefully poured onto ice, and the resulting precipitate (the nitrated ester)
is collected by filtration, washed with water until neutral, and dried.

. Hydrolysis of the Nitrated Ester:

The crude 4-nitro-1H-pyrrole-2-carboxylate ester is suspended in an aqueous solution of a
base (e.g., sodium hydroxide) or an acid (e.g., hydrochloric acid).

The mixture is heated under reflux until the ester is fully hydrolyzed, which can be monitored
by TLC.

After cooling, the solution is acidified with a strong acid (if a basic hydrolysis was performed)
to precipitate the carboxylic acid.

The solid product, 4-nitro-1H-pyrrole-2-carboxylic acid, is collected by filtration, washed
with cold water, and purified, typically by recrystallization from a suitable solvent.

Characterization: The final product would be characterized using standard analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 3C), Infrared
(IR) spectroscopy, and Mass Spectrometry (MS) to confirm its structure and purity.

Potential Biological Activities

While specific quantitative data for 4-nitro-1H-pyrrole-2-carboxylic acid is not widely
published, related nitropyrrole compounds have demonstrated a range of biological activities.
These activities suggest potential areas of application for the title compound.

Antimicrobial Activity
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Nitropyrrole derivatives have been investigated for their antibacterial and antifungal properties.
[1][2] The nitro group is a known pharmacophore that can contribute to antimicrobial effects.[3]

lllustrative Antimicrobial Screening Protocol:

A common method for assessing antimicrobial activity is the determination of the Minimum
Inhibitory Concentration (MIC) using a broth microdilution assay.

Prepare serial dilutions of Inoculate with standardized Incubate under Determine MIC
4-nitro-1H-pyrrole-2-carboxylic acid bacterial/fungal suspension appropriate conditions (lowest concentration with no visible growth)

Click to download full resolution via product page

Caption: A typical workflow for determining the Minimum Inhibitory Concentration (MIC) of a
compound.

Table of lllustrative Antimicrobial Activity (for related nitropyrrole derivatives):

Compound Organism MIC (pg/mL) Reference
Pyrrolomycin Staphylococcus )
derivative aureus

Pyrrolomycin Mycobacterium

e yeonare 0.7 o
derivative tuberculosis

Nitropyrrole o _

Escherichia coli - [1]

compound

Nitropyrrole Pseudomonas 5]
compound aeruginosa

Note: Specific MIC values for 4-nitro-1H-pyrrole-2-carboxylic acid are not available in the
cited literature. The table demonstrates how such data would be presented.

Antiviral Activity
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Some sources suggest that 4-nitro-1H-pyrrole-2-carboxylic acid has been patented for use
as a virus inhibitor.[6] However, specific data from these patents or other studies is not readily
available. The general approach to screen for antiviral activity is outlined below.

lllustrative Antiviral Screening Protocol:

A common method is the plague reduction assay or a cell-based assay measuring the inhibition
of viral replication.

Cell Culture: A suitable host cell line is cultured in microtiter plates.

« Infection: The cells are infected with a specific virus in the presence of varying
concentrations of the test compound.

 Incubation: The plates are incubated to allow for viral replication.

o Quantification: The extent of viral replication is quantified, for example, by measuring the
cytopathic effect, the amount of viral antigen, or the activity of a viral enzyme.

o Data Analysis: The concentration of the compound that inhibits viral replication by 50%
(ECso) is calculated.

Acaricidal and Insecticidal Activity

4-nitro-1H-pyrrole-2-carboxylic acid is reported to have acaricidal activity against ticks and
insects.[6] The evaluation of such activity typically involves direct application or feeding assays.

lllustrative Insecticidal Assay Protocol:

o Test Organism: A target insect species (e.g., cotton leafworm, Spodoptera littoralis) is used.

[7]8]

o Compound Application: The compound is applied, for instance, by topical application to the
insect's body or by incorporating it into their diet.

o Observation: The insects are observed over a period of time, and mortality rates are
recorded at different compound concentrations.
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o Data Analysis: The lethal concentration required to kill 50% of the test population (LCso) is
determined.

Signaling Pathways and Mechanism of Action

Currently, there is no information available in the public domain regarding the specific signaling
pathways modulated by 4-nitro-1H-pyrrole-2-carboxylic acid or its precise mechanism of
action. For many antimicrobial nitropyrroles, the mode of action is thought to involve the
generation of reactive nitrogen species within the target cell, leading to oxidative stress and cell
death.[3] However, this has not been experimentally verified for the title compound.

Conclusion

4-nitro-1H-pyrrole-2-carboxylic acid is a molecule of interest with potential applications in
agriculture and medicine, as suggested by its reported acaricidal, insecticidal, and antiviral
properties.[6] However, a significant gap exists in the publicly available scientific literature
regarding detailed experimental protocols for its synthesis and comprehensive quantitative data
on its biological activities. The information on related nitropyrrole derivatives provides a
valuable framework for the potential methodologies that could be employed to further
investigate this compound. Future research should focus on elucidating its synthesis,
thoroughly characterizing its biological activity profile, and determining its mechanism of action
to fully realize its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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